Cas no 1220020-21-2 (6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine)
6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-N-cyclohexyl-N-methylpyrazin-2-amine
- 6-CHLORO-N-CYCLOHEXYL-N-METHYL-2-PYRAZINAMINE
- 6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine
-
- Inchi: 1S/C11H16ClN3/c1-15(9-5-3-2-4-6-9)11-8-13-7-10(12)14-11/h7-9H,2-6H2,1H3
- InChI Key: NHNRDKZRQYYFHK-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC(=N1)N(C)C1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 194
- XLogP3: 3.8
- Topological Polar Surface Area: 29
6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109945-5g |
6-Chloro-N-cyclohexyl-N-methylpyrazin-2-amine |
1220020-21-2 | 95% | 5g |
$421 | 2021-08-06 | |
| Chemenu | CM109945-1g |
6-Chloro-N-cyclohexyl-N-methylpyrazin-2-amine |
1220020-21-2 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM109945-5g |
6-Chloro-N-cyclohexyl-N-methylpyrazin-2-amine |
1220020-21-2 | 95% | 5g |
$*** | 2023-04-03 |
6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine
Recent Advances in the Study of 6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine (CAS: 1220020-21-2)
The compound 6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine (CAS: 1220020-21-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of 6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation, to achieve higher yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity to target proteins, which has provided valuable insights into its potential therapeutic targets.
In vitro and in vivo studies have demonstrated that 6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine exhibits promising activity against a range of biological targets, including kinases and G-protein-coupled receptors (GPCRs). Specifically, the compound has shown inhibitory effects on certain cancer cell lines, suggesting its potential as an anticancer agent. Mechanistic studies have revealed that the compound induces apoptosis and cell cycle arrest in cancer cells, further supporting its therapeutic potential.
Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine. These studies have indicated that the compound has favorable bioavailability and metabolic stability, making it a viable candidate for further development. Additionally, toxicity assessments have shown that the compound has a relatively safe profile at therapeutic doses, although further studies are needed to fully assess its long-term safety.
One of the most exciting developments in the research of 6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine is its potential application in combination therapies. Recent studies have explored its synergistic effects with existing chemotherapeutic agents, revealing enhanced efficacy and reduced drug resistance in preclinical models. These findings highlight the compound's potential to address unmet medical needs in oncology and other therapeutic areas.
In conclusion, the latest research on 6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine (CAS: 1220020-21-2) underscores its potential as a versatile and promising compound in medicinal chemistry. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be crucial to advancing this compound toward clinical development. The insights gained from these studies not only enhance our understanding of its therapeutic potential but also pave the way for the discovery of novel derivatives with improved properties.
1220020-21-2 (6-Chloro-N-cyclohexyl-N-methyl-2-pyrazinamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)